![molecular formula C21H17NO4 B6232892 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-ynoic acid CAS No. 1268810-12-3](/img/no-structure.png)
3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-ynoic acid
Description
This compound, also known as 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-ynoic acid, has a CAS Number of 1268810-12-3 . It has a molecular weight of 347.37 . The IUPAC name for this compound is 3-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)propiolic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H17NO4/c23-19(24)9-10-21(11-12-21)22-20(25)26-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,11-13H2,(H,22,25)(H,23,24) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 181-183 degrees Celsius .Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-ynoic acid' involves the protection of the amine group, followed by the formation of the cyclopropane ring, and then the deprotection of the amine group. The final step involves the addition of the prop-2-ynoic acid group to the cyclopropane ring.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Bromoacetyl bromide", "Sodium borohydride", "Cyclopropane carboxylic acid", "N,N-Dimethylformamide", "Triethylamine", "Di-tert-butyl dicarbonate", "Sodium bicarbonate", "Propargyl bromide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with bromoacetyl bromide to form 9-(bromomethyl)fluorene", "9-(bromomethyl)fluorene is reacted with sodium borohydride to form 9-(hydroxymethyl)fluorene", "9-(hydroxymethyl)fluorene is reacted with cyclopropane carboxylic acid in the presence of N,N-dimethylformamide and triethylamine to form 3-[1-(hydroxymethyl)cyclopropyl]fluorene", "3-[1-(hydroxymethyl)cyclopropyl]fluorene is reacted with di-tert-butyl dicarbonate in the presence of sodium bicarbonate to form 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}oxy)cyclopropyl]fluorene", "3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}oxy)cyclopropyl]fluorene is reacted with propargyl bromide in the presence of triethylamine to form 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-yne", "3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-yne is treated with hydrochloric acid to remove the tert-butyl protecting group", "The resulting compound is then treated with sodium hydroxide to deprotect the amine group and form the final product, 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-ynoic acid", "The final product is isolated by extraction with ethyl acetate and water" ] } | |
CAS RN |
1268810-12-3 |
Product Name |
3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]prop-2-ynoic acid |
Molecular Formula |
C21H17NO4 |
Molecular Weight |
347.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
